Sodium chromate
Cat. No. B076753
M. Wt: 161.97 g/mol
InChI Key: PXLIDIMHPNPGMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05393503
Procedure details
In a process wherein sodium chromate is reacted with aqueous sulfuric acid to produce an aqueous solution of sodium bichromate and solid sodium sulfate contaminated with hexavalent chromium, and said solid sodium sulfate is separated from said solution, the improvement comprising
Name
Name
Identifiers
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REACTION_CXSMILES
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[Cr:1]([O-:5])([O-:4])(=[O:3])=[O:2].[Na+:6].[Na+].[S:8](=[O:12])(=[O:11])([OH:10])[OH:9]>>[O-:2][Cr:1]([O:5][Cr:1]([O-:4])(=[O:3])=[O:2])(=[O:4])=[O:3].[Na+:6].[Na+:6].[S:8]([O-:12])([O-:11])(=[O:10])=[O:9].[Na+:6].[Na+:6] |f:0.1.2,4.5.6,7.8.9|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Cr](=O)(=O)([O-])[O-].[Na+].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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[O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-].[Na+].[Na+]
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Name
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|
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Type
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product
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Smiles
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S(=O)(=O)([O-])[O-].[Na+].[Na+]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
